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Introduction
Lead antimonate, historically known as Naples Yellow, is a synthetically produced inorganic

pigment with a long and storied history as a glass opacifier and colorant.[1][2][3] Its use dates

back to ancient Egypt and Mesopotamia and continued through the Roman era, experiencing a

revival in the Islamic world and Renaissance Europe.[1][2][4][5] Chemically, it is lead

pyroantimonate with the formula Pb₂Sb₂O₇.[1][2]

The primary function of lead antimonate as an opacifier stems from the significant difference

in refractive index between its crystalline particles and the amorphous glass matrix.[2][6] When

suspended within the glass, these fine crystals scatter transmitted light, resulting in an opaque

or semi-opaque appearance. The color imparted by lead antimonate is typically a vibrant

yellow, though shades can range from lemon yellow to reddish-orange depending on the

manufacturing process and temperature.[1][3]

These application notes provide detailed protocols for the laboratory synthesis of lead
antimonate and its subsequent use as a glass opacifier, along with relevant quantitative data

and process diagrams.
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The composition of lead antimonate-opacified glasses can vary significantly based on the

desired level of opacity, color, and the base glass formulation. The following tables summarize

typical compositional ranges and key physical properties.

Table 1: Composition of Lead Antimonate Opacified Glasses (% weight)

Component
Egyptian Glass
(New Kingdom)

Roman Glass (1st-
4th Century AD)

High-Lead Glass
(for high opacity)

SiO₂ ~60-70 ~65-75 ~40-60

Na₂O ~10-20 ~15-20 ~5-15

CaO ~5-10 ~5-8 ~1-5

PbO up to 13.2 up to 32.8 20-50+

Sb₂O₃ up to 1.0 up to 4.0 1-5

Al₂O₃ ~1-3 ~2-3 ~1-2

Fe₂O₃ 0.5-2.0 (as impurity) 0.5-2.0 (as impurity) <1

K₂O <2 <1.5 <2

Data compiled from multiple sources analyzing historical glass artifacts.[2][7]

Table 2: Physical Properties of Lead Antimonate

Property Value

Chemical Formula Pb₂Sb₂O₇

Crystal System Cubic (pyrochlore structure)

Density ~6.58 g/cm³[1]

Refractive Index 2.01 - 2.28[1]

CAS Number 13510-89-9[1]
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Experimental Protocols
Protocol 1: Synthesis of Lead Antimonate Opacifier
(Naples Yellow)
This protocol is based on historical recipes and modern laboratory replications for the synthesis

of lead antimonate powder.

Materials:

Lead(II,IV) oxide (Red Lead, Pb₃O₄) or Lead(II) oxide (Litharge, PbO)

Antimony(III) oxide (Sb₂O₃)

Sodium chloride (NaCl) (optional, as a flux)

High-purity alumina crucible

Mortar and pestle (agate or porcelain)

High-temperature furnace with programmable controller

Procedure:

Precursor Preparation:

Accurately weigh the lead oxide and antimony oxide. A common stoichiometric starting

point is a Pb:Sb molar ratio of 2:2. For example, use a weight ratio of approximately 2.5:1

of Pb₃O₄ to Sb₂O₃.

If using a flux, add 1-5% sodium chloride by weight to the mixture.

Mixing:

Thoroughly grind the precursors together in a mortar and pestle for at least 15 minutes to

ensure a homogenous mixture. The uniformity of the mixture is critical for a complete

reaction.
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Calcination (Firing):

Transfer the mixed powder to an alumina crucible.

Place the crucible in a high-temperature furnace.

Heat the furnace to a target temperature between 800°C and 950°C. A typical heating rate

is 5-10°C per minute.[8]

Hold the temperature for 2 to 5 hours. The exact temperature and duration will influence

the final color and particle size of the pigment.[3][9]

After the hold time, turn off the furnace and allow it to cool to room temperature naturally.

Post-Processing:

Once cooled, remove the crucible from the furnace. The product should be a yellow,

sintered cake.

Carefully grind the cake into a fine powder using a mortar and pestle. This is the lead
antimonate opacifier.

Protocol 2: Application of Lead Antimonate as a Glass
Opacifier
This protocol describes the process of incorporating the synthesized lead antimonate into a

glass melt.

Materials:

Base glass frit (e.g., soda-lime-silica glass)

Synthesized lead antimonate powder

High-temperature crucible suitable for glass melting (e.g., alumina or platinum)

High-temperature furnace capable of reaching at least 1200°C
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Stirring rod (fused silica or platinum)

Molds for casting the glass (optional)

Procedure:

Glass Melting:

Place the base glass frit into the melting crucible.

Heat the furnace to the melting temperature of the base glass (typically 1100°C to 1400°C

for soda-lime-silica glass).

Allow the glass to become fully molten and homogenous.

Opacifier Addition:

Reduce the furnace temperature to a working range where the lead antimonate is stable,

typically between 900°C and 1050°C. Lead antimonate can become unstable at

temperatures above 1100°C.[10]

Add the desired amount of lead antimonate powder to the molten glass. The amount will

depend on the desired opacity, typically ranging from 1% to 5% by weight.

Stir the mixture thoroughly with a pre-heated stirring rod to ensure even dispersion of the

opacifier particles.[2] Uneven distribution can lead to a streaky or mottled appearance.

Homogenization and Fining:

Maintain the temperature in the working range for a period to allow for the opacifier to

disperse and for any trapped bubbles to rise and be removed (fining). The duration will

depend on the glass viscosity and the amount of opacifier added.

Forming and Annealing:

The opacified molten glass can now be formed by casting, blowing, or other glass-working

techniques.
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After forming, the glass object must be annealed by cooling it slowly through its annealing

range to relieve internal stresses. The annealing schedule is dependent on the glass

composition and thickness.
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Experimental Workflow for Lead Antimonate Opacified Glass

Protocol 1: Synthesis of Lead Antimonate

Protocol 2: Application in Glass

Start: Weigh Precursors
(Lead Oxide, Antimony Oxide, Flux)

Grind and Mix
(Mortar and Pestle)

Calcination
(800-950°C, 2-5 hours)

Cool to Room Temperature

Grind Final Product
(Fine Yellow Powder)

Add Lead Antimonate Powder
(900-1050°C)

Opacifier Input

Melt Base Glass
(1100-1400°C)

Stir for Homogenization

Form Glass Object

Anneal

End: Opacified Glass Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and application of lead antimonate.
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Mechanism of Opacification by Lead Antimonate

Opacified Glass

Incident Light

Glass Matrix
(Refractive Index ~1.5)

Lead Antimonate Crystal (Pb₂Sb₂O₇)
(Refractive Index ~2.1)

Light Interacts with Crystal

Transmitted Light (Reduced)

Scattered Light

Scattering due to
Refractive Index Mismatch

Observer

Click to download full resolution via product page

Caption: Light scattering by lead antimonate crystals in a glass matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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